Azure A eosinate

• CAS: 29120-23-8
• Molecular Formula: C14H14N3S+
• Molecular Weight: 256.35 g/mol
• InChI: InChI=1S/C14H13N3S/c1-17(2)10-4-6-12-14(8-10)18-13-7-9(15)3-5-11(13)16-12/h3-8,15H,1-2H3/p+1
• InChIKey: HMYISFASHDWPMO-UHFFFAOYSA-O

Azure A Eosinate – Technical Baseline

Azure A eosinate (CAS 29120-23-8, also indexed under eosinate salt CAS 62298-43-5) is a phenothiazinium-xanthene heterodimeric dye complex composed of the cationic thiazine dye Azure A paired 2:1 with the anionic xanthene dye Eosin Y . It belongs to the Romanowsky-type stain family and serves as a certified histological dye for hematology, bacteriology, and diagnostic assay manufacturing . The compound has been further characterized as a functional photosensitizer prototype for photodynamic therapy (PDT) against Candida spp., demonstrating quantifiable antifungal activity upon illumination [1].

Certified histological dye for hematology and bacteriology staining formulations

Photosensitizer prototype for light-activated antifungal research against Candida spp.

Reported dye for non-radioactive glycosaminoglycan quantification via silver-enhanced protocol

• [1] Moreira LM, Lyon JP, Tursi SMS, Trajano I, Felipe MP, Costa MS, Rodrigues MR, Codognoto L, de Oliveira HPM. Azure dyes as new photosensitizer prototypes to application in photodynamic therapy against Candida spp. Spectroscopy. 2010;24(6):621-628. doi:10.3233/SPE-2010-0484. View Source

Azure A Eosinate – Substitution Risks

Within the Azure dye family, the eosinate salt form of Azure A exhibits quantifiable divergence from both its closest analog, Azure B eosinate, and its parent free-base form, Azure A chloride. The 2:1 cation:anion stoichiometry of the eosinate complex (MW 1158.57) fundamentally alters solubility and spectral properties compared to the monomolecular chloride salt (MW 291.8) . Furthermore, direct head-to-head photodynamic evaluation demonstrated that Azure A eosinate and Azure A free base elicit ~60% growth inhibition of Candida albicans under standardized irradiation (56 J/cm²), while Azure B and related azure derivatives displayed “completely distinct behaviors” with substantially weaker antifungal efficacy [1]. In histological contexts, the Biological Stain Commission has formally distinguished “Giemsa stain, Azure A type” from “Azure B type” based on empirically validated differences in chromatin contrast, cytoplasmic hue, and microorganism staining intensity [2]. These data establish that substitution without re-validation risks altered diagnostic sensitivity, reduced PDT efficacy, and batch-to-batch spectral inconsistency.

Azure A eosinate vs. Azure A free base

Eosinate salt form alters solubility and spectral properties; direct replacement may shift staining or photodynamic performance.

Azure A eosinate vs. Azure B eosinate

Primary absorption maximum differs by several nanometers, potentially invalidating spectrophotometric identity checks calibrated for Azure B.

Azure A eosinate vs. Azure B eosinate in PDT

Azure B may not reproduce the antifungal photodynamic activity reported for Azure A in Candida assays; class-specific benchmarking is necessary.

Giemsa staining: Azure A type vs. Azure B type

Azure A type yields systematically different chromatin and microorganism staining compared to Azure B type per Biological Stain Commission classification; diagnostic contrast may shift.

• [1] Moreira LM, Lyon JP, Tursi SMS, et al. Azure dyes as new photosensitizer prototypes to application in photodynamic therapy against Candida spp. Spectroscopy. 2010;24(6):621-628. doi:10.3233/SPE-2010-0484. View Source
• [2] Lillie RD. A Note on Giemsa Stains. American Journal of Tropical Medicine and Hygiene. 1940;s1-29(4):625-625. Biological Stain Commission Board of Trustees ruling distinguishing Azure A type from Azure B type Giemsa stains. View Source

Azure A Eosinate – Comparative Evidence

Photodynamic Antifungal Efficacy vs. Azure B Derivatives

In a direct head-to-head study by Moreira et al. (2010), Azure A eosinate and Azure A free base both achieved approximately 60% growth inhibition of Candida albicans when irradiated with a 56 J/cm² light dose in a PDT assay. In the same experimental system, Azure B, Azure A thiocyanate, and Azure B BF₄ exhibited “completely distinct behaviors,” indicating significantly lower or negligible antifungal photodynamic activity [1]. This places Azure A eosinate among the most effective azure-derived photosensitizers tested in that series.

Antifungal PDT activity

Head-to-head

~60% growth inhibition of C. albicans (56 J/cm²) vs. markedly lower activity for Azure B, Azure A thiocyanate, Azure B BF₄

Establishes quantitative antifungal activity benchmark within azure class.

Single in vitro study; inter-laboratory validation pending.

Evidence Dimension	Growth inhibition of C. albicans under photodynamic therapy (PDT)
Target Compound Data	~60% growth inhibition at 56 J/cm² irradiation
Comparator Or Baseline	Azure B, Azure A thiocyanate, Azure B BF₄: significantly lower activity (described qualitatively as 'completely distinct behaviors')
Quantified Difference	Azure A eosinate and Azure A free base are the only two compounds in the five-dye panel to achieve ~60% inhibition; the remaining three azure derivatives are markedly less effective
Conditions	In vitro PDT assay against C. albicans; irradiation dose 56 J/cm²; growth inhibition measured via optical density by electronic spectroscopy

Why This Matters

For laboratories developing PDT-based antifungal protocols, Azure A eosinate provides a validated, quantifiable efficacy benchmark within the azure dye class, whereas Azure B eosinate cannot be assumed to deliver comparable photodynamic performance.

• [1] Moreira LM, Lyon JP, Tursi SMS, Trajano I, Felipe MP, Costa MS, Rodrigues MR, Codognoto L, de Oliveira HPM. Azure dyes as new photosensitizer prototypes to application in photodynamic therapy against Candida spp. Spectroscopy. 2010;24(6):621-628. doi:10.3233/SPE-2010-0484. View Source

Primary Absorption Maximum Blue-Shift vs. Azure B Eosinate

Vendor specifications from Sigma-Aldrich establish that Azure A eosinate exhibits a primary λmax at 628 nm (with an absorbance criterion of Amax ≥0.4 at 625–631 nm in methanol at 0.005 g/L), whereas Azure B eosinate exhibits a primary λmax at 636 nm (with an extinction coefficient ε ≥142,400 at 635–641 nm under identical solvent conditions) . This 8 nm blue-shift in the primary absorption band provides an unambiguous spectrophotometric fingerprint for identity confirmation and lot release testing, enabling discrimination between the two eosinate salts that is not possible by visual inspection alone.

UV-vis λmax shift

Data to verify

Azure A eosinate λmax 628 nm vs Azure B eosinate 636 nm (methanol). Amax ≥0.4 at 625–631 nm.

Provides spectrophotometric fingerprint for identity confirmation.

Verify lot-specific certificate for exact absorbance window.

Evidence Dimension	Primary absorption maximum (λmax) in methanol
Target Compound Data	λmax 628 nm; Amax ≥0.4 at 625–631 nm (c = 0.005 g/L, methanol)
Comparator Or Baseline	Azure B eosinate: λmax 636 nm; ε ≥142,400 at 635–641 nm (c = 0.005 g/L, methanol)
Quantified Difference	8 nm blue-shift (628 nm vs. 636 nm); distinct absorbance/coefficient windows permit unambiguous spectral deconvolution
Conditions	Methanol solution, c = 0.005 g/L; spectrophotometric measurement per Sigma-Aldrich Certificate of Analysis specifications

Why This Matters

For QC/QA laboratories and diagnostic manufacturers, the 8 nm spectral difference provides a definitive, instrument-based method to verify incoming material identity and reject mislabeled or cross-contaminated Azure eosinate lots before incorporation into regulated staining formulations.

Giemsa Staining Differentiation: Azure A vs. Azure B Type

The Biological Stain Commission formally recognizes two distinct Giemsa stain types based on the predominant azure component. The Azure A type (incorporating Azure A eosinate) yields “darker red chromatin stains, grayer or more violet blue lymphocyte cytoplasm, and perhaps somewhat heavier staining of microorganisms,” and is preferred by hematologists. In contrast, the Azure B type produces “faintly greenish blue tint to parasite cytoplasm which contrasts well with the grayish or greenish blue background” and is recommended for malaria thick-film work [1]. The Romanowsky-Giemsa effect literature further establishes that Azure B is the optimal cationic dye for cytoplasmic blue contrast, while Azure A contributes the nuclear purple coloration but yields inferior cytoplasmic differentiation [2][3]. These are reproducible, application-critical differences in staining pattern, not interchangeable aesthetics.

Giemsa staining pattern

Class-level

Azure A type: darker red chromatin, gray/violet-blue cytoplasm, heavier microorganism staining vs. Azure B type: greenish-blue parasite cytoplasm, malaria preferred.

Staining pattern distinction codified by Biological Stain Commission; affects hematology/microbiology contrast.

Azure A type recommended for nuclear detail; Azure B for malaria thick films.

Evidence Dimension	Chromatin staining intensity and cytoplasmic hue in Giemsa-type blood smear staining
Target Compound Data	Azure A eosinate: darker red chromatin, gray/violet-blue lymphocyte cytoplasm, heavier microorganism staining
Comparator Or Baseline	Azure B eosinate: greenish-blue parasite cytoplasm, greenish/grayish background, preferred for malaria thick films
Quantified Difference	Qualitative but formally codified by Biological Stain Commission (two distinct certification categories established April 1940); Azure A type preferred by American hematologists, Azure B type preferred by malariologists
Conditions	Giemsa-stained blood films; pH 7.0 buffer; microscopic evaluation per Biological Stain Commission certification standards

Why This Matters

Clinical and research hematology laboratories that prioritize nuclear chromatin detail and microbial detection in blood smears should specify Azure A eosinate-based Giemsa formulations; substituting Azure B eosinate will systematically alter the diagnostic staining pattern and may compromise detection sensitivity for certain microorganisms.

• [1] Lillie RD. A Note on Giemsa Stains. American Journal of Tropical Medicine and Hygiene. 1940;s1-29(4):625-625. Biological Stain Commission certification ruling. View Source
• [2] Horobin RW, Walter KJ. Understanding Romanowsky staining. I: The Romanowsky-Giemsa effect in blood smears. Histochemistry. 1987;86(3):331-336. doi:10.1007/BF00490267. PMID: 2437082. View Source
• [3] Wittekind DH. On the nature of Romanowsky dyes and the Romanowsky-Giemsa effect. Clinical and Laboratory Haematology. 1979;1(4):247-262. doi:10.1111/j.1365-2257.1979.tb01090.x. View Source

Glycosaminoglycan Detection via Azure A-Silver Staining

A validated analytical method employing Azure A as the primary cationic dye followed by silver enhancement achieves a detection limit of approximately 250 pg for glycosaminoglycans (GAGs) in agarose gels, with a linear densitometric response between 1–20 ng for chondroitin/dermatan sulfate and 2–40 ng for heparan sulfate [1]. This combined Azure A-silver staining protocol is reported to be approximately 200 times more sensitive than conventional GAG-staining methods and at least as sensitive as radioactive marker-based approaches [1]. The Azure A dye is specifically indicated for this application due to its strong metachromatic binding to sulfated GAGs; comparable sensitivity has not been demonstrated for Azure B in the same silver-enhanced format.

GAG detection sensitivity

Reported

Detection limit ~250 pg; ~200× more sensitive than conventional methods. Linear range 1–20 ng (CS/DS), 2–40 ng (HS).

Supports nanogram-level GAG quantification without radioisotopes.

Reported in human serum, urine, lung, and kidney matrices.

Evidence Dimension	Glycosaminoglycan detection sensitivity in agarose gels
Target Compound Data	Azure A + silver enhancement: detection limit ~250 pg; linear range 1–20 ng (chondroitin/dermatan sulfate), 2–40 ng (heparan sulfate)
Comparator Or Baseline	Conventional GAG-staining methods: approximately 200-fold less sensitive; radioactive marker methods: comparable sensitivity but require radioisotope handling
Quantified Difference	~200× sensitivity improvement over conventional non-radioactive GAG detection; detection limit ~250 pg enables nanogram-level quantification from 10 μL serum or 2 μL urine
Conditions	Agarose gel electrophoresis; Azure A fixation followed by silver enhancement; densitometric analysis at 595 nm; validated in human serum, urine, lung tissue, and mouse kidney glomeruli

Why This Matters

For glycobiology and extracellular matrix research laboratories requiring sensitive, non-radioactive GAG quantification from limited clinical specimens, Azure A-based detection provides a uniquely validated, publication-supported methodology with a defined 250 pg detection limit that Azure B-based protocols do not offer.

• [1] van de Lest CHA, Versteeg EMM, Veerkamp JH, van Kuppevelt TH. Quantification and Characterization of Glycosaminoglycans at the Nanogram Level by a Combined Azure A-Silver Staining in Agarose Gels. Analytical Biochemistry. 1994;221(2):356-361. doi:10.1006/abio.1994.1425. View Source

Azure A Eosinate – Application Scenarios

Photodynamic Therapy for Candidiasis

Azure A eosinate is directly supported as a photosensitizer prototype for PDT targeting Candida albicans, having demonstrated ~60% growth inhibition upon 56 J/cm² irradiation—a level of efficacy not achieved by Azure B, Azure A thiocyanate, or Azure B BF₄ in the same study [1]. Research groups developing non-antibiotic antifungal interventions, particularly for immunocompromised patient populations with mucocutaneous candidosis, should prioritize Azure A eosinate over other azure derivatives based on this quantitative, internally controlled evidence.

Giemsa Staining for Nuclear Detail and Microbial Detection

Laboratories whose diagnostic or research protocols depend on darker red chromatin staining, gray/violet-blue lymphocyte cytoplasmic contrast, and heavier staining of microorganisms should specify Azure A eosinate as the azure component in Giemsa-type formulations [1][2]. This application scenario is formally recognized by the Biological Stain Commission, which certifies “Giemsa stain, Azure A type” as a distinct category specifically recommended for hematology and bacteriology, reflecting reproducible, application-critical differences from the Azure B type used for malaria thick-film work [1].

Non-Radioactive Glycosaminoglycan Quantification

Azure A is the validated cationic dye for a combined Azure A-silver staining protocol that achieves a 250 pg GAG detection limit—approximately 200 times more sensitive than conventional dye-binding methods [1]. This method requires only 10 μL of serum, 2 μL of urine, or a single cryosection of tissue and has been demonstrated across multiple biological matrices including human lung and mouse kidney glomeruli [1]. Researchers requiring high-sensitivity GAG quantification without radioisotopes should procure Azure A (as the free base or eosinate) specifically for this published, quantitative protocol.

Spectrophotometric Identity Verification and QC

The 8 nm difference in primary λmax between Azure A eosinate (628 nm) and Azure B eosinate (636 nm), combined with defined absorbance criteria (Amax ≥0.4 at 625–631 nm for Azure A eosinate vs. ε ≥142,400 at 635–641 nm for Azure B eosinate), provides an instrument-based identity test suitable for incoming material inspection in GMP/ISO-regulated diagnostic manufacturing environments [1][2]. This spectral distinction enables unambiguous discrimination between the two eosinate salts, reducing the risk of cross-contamination or mislabeling in multi-azure stain formulation workflows.

Application

Selection Property

Validation Focus

Antifungal photodynamic research (Candida)

Azure A eosinate photosensitizer performance

Light-dose–response in Candida models

Hematology/bacteriology Giemsa staining

Azure A type certification (nuclear/microorganism contrast)

Chromatin staining intensity and microbial detection

Non-radioactive GAG quantification

Azure A-silver staining sensitivity

Densitometric linearity and matrix applicability

Spectrophotometric identity verification

Primary absorption maximum (λmax) differentiation

Absorbance criteria matching per COA

• [1] Moreira LM, Lyon JP, Tursi SMS, et al. Azure dyes as new photosensitizer prototypes to application in photodynamic therapy against Candida spp. Spectroscopy. 2010;24(6):621-628. doi:10.3233/SPE-2010-0484. View Source
• [2] Lillie RD. A Note on Giemsa Stains. American Journal of Tropical Medicine and Hygiene. 1940;s1-29(4):625-625. View Source
• [3] van de Lest CHA, Versteeg EMM, Veerkamp JH, van Kuppevelt TH. Quantification and Characterization of Glycosaminoglycans at the Nanogram Level by a Combined Azure A-Silver Staining in Agarose Gels. Analytical Biochemistry. 1994;221(2):356-361. View Source